Cas no 1619-89-2 (Tetradecanoic acid, 6-oxo-)

• Product Name: Tetradecanoic acid, 6-oxo-
• CAS No: 1619-89-2
• MF: C₁₄H₂₆O₃
• MW: 242.354444980621
• CID: 1342017
• PubChem ID: 454063
• Update Time: 2025-06-22

Tetradecanoic acid, 6-oxo- Chemical and Physical Properties

Names and Identifiers

• Tetradecanoic acid, 6-oxo-
• 6-Oxomyristic acid
• 6-oxotetradecanoic acid
• 6-Ketomyristic acid
• 6CO Myristic acid
• DTXSID50332383
• 1619-89-2
• CHEBI:174253
• LMFA01060100
• CO6
• 6-oxo-tetradecanoic acid
• G68438

• Inchi： 1S/C14H26O3/c1-2-3-4-5-6-7-10-13(15)11-8-9-12-14(16)17/h2-12H2,1H3,(H,16,17)
• InChI Key： FCMLVMXRWKFUTG-UHFFFAOYSA-N
• SMILES： O=C(CCCCC(=O)O)CCCCCCCC

Computed Properties

• Exact Mass: 242.18828
• Monoisotopic Mass: 242.18819469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 12
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids

Additional information on Tetradecanoic acid, 6-oxo-

Comprehensive Overview of Tetradecanoic acid, 6-oxo- (CAS No. 1619-89-2): Properties, Applications, and Industry Insights

Tetradecanoic acid, 6-oxo- (CAS No. 1619-89-2), also known as 6-oxotetradecanoic acid, is a specialized organic compound belonging to the class of oxo fatty acids. This molecule features a 14-carbon backbone with a ketone functional group at the sixth position, making it a subject of interest in biochemical and industrial research. Its unique structure enables diverse applications, from cosmetic formulations to biodegradable surfactants, aligning with the growing demand for sustainable chemical solutions.

In recent years, the compound has gained attention due to its potential role in green chemistry initiatives. Researchers are exploring its utility as a bio-based intermediate for synthesizing eco-friendly polymers and lubricants. The ketone moiety in Tetradecanoic acid, 6-oxo- allows for further chemical modifications, making it a versatile building block in pharmaceutical precursors and specialty chemicals. This adaptability resonates with industries seeking alternatives to petroleum-derived ingredients.

From a biochemical perspective, 6-oxotetradecanoic acid is studied for its interactions with enzymatic pathways. Some studies suggest its involvement in microbial metabolism, which could pave the way for applications in biocatalysis or fermentation processes. These findings align with the rising popularity of biotech-driven solutions in sectors like agriculture and biofuels, where users frequently search for "sustainable alternatives to synthetic additives."

The compound’s physicochemical properties—such as its melting point, solubility, and stability under varying pH conditions—are critical for formulators. For instance, its moderate polarity makes it suitable for emulsion systems, a feature leveraged in personal care products. Searches for "non-irritating skincare ingredients" or "oxidatively stable fatty acids" often lead to discussions about derivatives like Tetradecanoic acid, 6-oxo-.

Analytical techniques like GC-MS and NMR spectroscopy are commonly employed to characterize CAS No. 1619-89-2. Quality control protocols emphasize purity thresholds, especially for applications requiring high-grade chemical standards. This rigor meets the expectations of industries such as nutraceuticals and functional materials, where trace impurities can significantly impact performance.

Market trends indicate a surge in demand for bioactive fatty acids, driven by consumer preference for natural ingredients. Tetradecanoic acid, 6-oxo- fits this narrative, with potential uses in antimicrobial coatings or controlled-release systems. Such applications are frequently queried in forums discussing "next-gen material science innovations."

Regulatory compliance is another focal point. While 1619-89-2 is not classified as hazardous, adherence to REACH and FDA guidelines ensures its safe integration into consumer products. Transparency in sourcing and synthesis methods addresses the growing emphasis on supply chain sustainability—a hot topic in ESG (Environmental, Social, and Governance) circles.

In conclusion, Tetradecanoic acid, 6-oxo- exemplifies the intersection of chemistry and sustainability. Its multifunctionality caters to evolving industrial needs while answering frequent search queries like "eco-friendly chemical alternatives" or "keto acid applications." As research advances, this compound is poised to play a pivotal role in green innovation across multiple sectors.